Cas no 2169009-98-5 (4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole)

4-(Chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole is a functionalized triazole derivative featuring a chloromethyl group and a tetrahydropyran (oxane) moiety. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, particularly the chloromethyl group, which serves as a handle for further derivatization. The tetrahydropyran ring enhances solubility and stability, while the triazole core contributes to its potential as a scaffold for bioactive molecules. Its structural features make it suitable for applications in drug discovery, agrochemical development, and materials science. The compound is typically handled under controlled conditions due to the reactive nature of the chloromethyl group.
4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole structure
2169009-98-5 structure
Product Name:4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole
CAS No:2169009-98-5
MF:C11H18ClN3O
MW:243.733121395111
CID:6360806
PubChem ID:165792891
Update Time:2025-05-20

4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole
    • 2169009-98-5
    • EN300-1278150
    • Inchi: 1S/C11H18ClN3O/c1-2-5-15-11(10(8-12)13-14-15)9-3-6-16-7-4-9/h9H,2-8H2,1H3
    • InChI Key: AHPKHEKHQMOITH-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C2CCOCC2)N(CCC)N=N1

Computed Properties

  • Exact Mass: 243.1138399g/mol
  • Monoisotopic Mass: 243.1138399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 39.9Ų

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Additional information on 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole

Research Briefing on 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole (CAS: 2169009-98-5)

The compound 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole (CAS: 2169009-98-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both a chloromethyl group and a tetrahydropyran (oxane) ring in its structure makes it a valuable scaffold for further chemical modifications. Researchers have successfully employed this compound in click chemistry reactions, leveraging its triazole moiety to construct complex molecular architectures with high efficiency and selectivity.

In terms of biological activity, preliminary investigations suggest that derivatives of 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole exhibit promising pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound display potent inhibitory effects against specific kinase targets implicated in cancer progression. The chloromethyl group, in particular, has been shown to enhance the compound's ability to form covalent bonds with target proteins, thereby improving its binding affinity and selectivity.

Further research has explored the compound's potential in the development of antimicrobial agents. A recent preprint article (2024) reported that structural modifications of 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole yielded derivatives with significant activity against drug-resistant bacterial strains. The oxane ring was found to play a critical role in modulating the compounds' pharmacokinetic properties, including solubility and metabolic stability.

From a synthetic chemistry perspective, advancements in the preparation of 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole have been achieved through optimized catalytic systems. A 2023 publication in Organic Letters described a novel copper-catalyzed cycloaddition approach that significantly improved the yield and purity of the compound. This methodological innovation has facilitated its broader application in medicinal chemistry campaigns.

Looking forward, the unique structural features of 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole position it as a promising scaffold for the development of targeted therapeutics. Ongoing research is investigating its potential in addressing unmet medical needs, particularly in oncology and infectious diseases. However, further studies are required to fully elucidate its mechanism of action and optimize its drug-like properties.

In conclusion, 4-(chloromethyl)-5-(oxan-4-yl)-1-propyl-1H-1,2,3-triazole (CAS: 2169009-98-5) represents an exciting area of research in chemical biology and drug discovery. Its versatile chemistry and emerging biological activities make it a compound of significant interest for both academic and industrial researchers. Continued exploration of its applications will likely yield valuable insights and potential therapeutic candidates in the coming years.

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